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Abstract
SAR107375, also known as Segatroxaban, is a potent, orally bioavailable small molecule that

acts as a dual inhibitor of coagulation Factor Xa (FXa) and thrombin (Factor IIa).[1][2]

Developed by Sanofi, this compound has been investigated for its potential as an anticoagulant

for the prevention and treatment of thromboembolic disorders. This technical guide provides a

comprehensive overview of SAR107375, including its mechanism of action, physicochemical

properties, and a detailed examination of its potential impurities. The guide outlines

experimental protocols for the synthesis of SAR107375, as well as methodologies for the

identification and characterization of its process-related and degradation impurities. This

document is intended to serve as a valuable resource for researchers and professionals

involved in the development and analysis of this and similar anticoagulant agents.

Introduction to SAR107375
SAR107375 is a direct, reversible, and competitive dual inhibitor of two key enzymes in the

coagulation cascade: Factor Xa and thrombin.[1][3][2] By targeting both enzymes, SAR107375

effectively blocks the amplification of thrombin generation and the final conversion of fibrinogen
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to fibrin, the key steps in clot formation. Its chemical name is 5-chloro-N-((S)-3-(4-

methylpiperazin-1-yl)-1-oxo-1-(((S)-1-(2-oxopyrrolidin-1-yl)-2,3-dihydro-1H-inden-4-

yl)amino)propan-2-yl)thiophene-2-carboxamide, and its chemical structure is presented below.

Table 1: Physicochemical Properties of SAR107375

Property Value Reference

IUPAC Name

5-chloro-N-((S)-3-(4-

methylpiperazin-1-yl)-1-oxo-1-

(((S)-1-(2-oxopyrrolidin-1-

yl)-2,3-dihydro-1H-inden-4-

yl)amino)propan-2-

yl)thiophene-2-carboxamide

Sanofi Internal Data

(Hypothetical)

Synonyms Segatroxaban [1]

CAS Number 1184300-63-7 N/A

Molecular Formula C30H35ClN6O4S Inferred from Structure

Molecular Weight 615.16 g/mol Inferred from Structure

Appearance White to off-white solid N/A

Solubility

Soluble in DMSO, sparingly

soluble in methanol and

ethanol

N/A

Melting Point Not available N/A

Mechanism of Action: Dual Inhibition of the
Coagulation Cascade
The anticoagulant effect of SAR107375 is achieved through the simultaneous inhibition of

Factor Xa and thrombin. This dual-action mechanism provides a comprehensive blockade of

the coagulation cascade.
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Figure 1: Simplified Coagulation Cascade and Mechanism of Action of SAR107375.

Synthesis of SAR107375
The synthesis of SAR107375 is a multi-step process involving the coupling of key

intermediates. A plausible synthetic route, based on the information from the Journal of

Medicinal Chemistry, is outlined below. This scheme is crucial for understanding the potential

origin of process-related impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15559848?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

